Cas no 108534-48-1 (Phenol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-)
108534-48-1 structure
Product Name:Phenol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
CAS No:108534-48-1
MF:C22H24O2Si
MW:348.51026725769
CID:1190003
PubChem ID:13804402
Update Time:2025-04-20
Phenol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
- 4-[tert-butyl(diphenyl)silyl]oxyphenol
- DTXSID60549985
- 108534-48-1
- XBKDBWKTDIRTOR-UHFFFAOYSA-N
- t-butyl-[4-hydroxyphenoxy]-diphenylsilane
- SCHEMBL7096596
- 4-(diphenyl-tert-butylsilyloxy)phenol
- 4-(t-butyldiphenylsilyloxy)phenol
- 4-{[tert-Butyl(diphenyl)silyl]oxy}phenol
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- Inchi: 1S/C22H24O2Si/c1-22(2,3)25(20-10-6-4-7-11-20,21-12-8-5-9-13-21)24-19-16-14-18(23)15-17-19/h4-17,23H,1-3H3
- InChI Key: XBKDBWKTDIRTOR-UHFFFAOYSA-N
- SMILES: [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 348.15462
- Monoisotopic Mass: 348.154556538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
- LogP: 4.33100
Phenol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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